Cas no 13455-20-4 (Dithionic acid,potassium salt (1:2))

• Product Name: Dithionic acid,potassium salt (1:2)
• CAS No: 13455-20-4
• MF: K₂O₆S₂
• MW: 238.322999954224
• CID: 119606
• PubChem ID: 166813
• Update Time: 2025-04-18

Dithionic acid,potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Dithionic acid,potassium salt (1:2)
• dipotassium dithionate
• potassium dithionate
• Dithionic acid dipotassium salt
• 13455-20-4
• Q4162426
• EINECS 236-649-3
• DTXSID80158790

• Inchi： 1S/2K.H2O6S2/c;;1-7(2,3)8(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2
• InChI Key： POXRUQZSBXFWGH-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(=O)(=O)([O-])S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 237.841
• Monoisotopic Mass: 237.841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless prismatic crystals
• Density: 2.270
• Melting Point: decomposes [CRC10]
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 114.4
• LogP: 0.15340
• Solubility: Soluble in water, insoluble in ethanol.